Cas no 784146-27-6 (Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide)

Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide structure
784146-27-6 structure
Product Name:Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide
CAS No:784146-27-6
MF:C17H17BBrNO3
MW:374.03678393364
CID:534529
PubChem ID:71403074
Update Time:2025-04-19

Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 1-[(3-boronophenyl)methyl]-6-methoxy-, bromide
    • [3-[(6-methoxyquinolin-1-ium-1-yl)methyl]phenyl]boronic acid,bromide
    • 784146-27-6
    • 1-[(3-Boronophenyl)methyl]-6-methoxyquinolin-1-ium bromide
    • DTXSID40824005
    • Inchi: 1S/C17H17BNO3.BrH/c1-22-16-7-8-17-14(11-16)5-3-9-19(17)12-13-4-2-6-15(10-13)18(20)21;/h2-11,20-21H,12H2,1H3;1H/q+1;/p-1
    • InChI Key: NHXODMDTXZPASX-UHFFFAOYSA-M
    • SMILES: [Br-].O(C)C1C=CC2=C(C=1)C=CC=[N+]2CC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 373.04849g/mol
  • Monoisotopic Mass: 373.04849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.6Ų
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